Orthoperiodate(4-)
Description
Orthoperiodate(4−) is a polyoxyanion of iodine in the +7 oxidation state, with the general formula $[HIO6]^{4-}$ or $[IO5(OH)]^{4-}$. It features a six-coordinate iodine center in an octahedral geometry, stabilized by hydroxyl and oxide ligands . This ion is notable for its ability to act as a polydentate ligand, particularly in alkaline media, where it stabilizes high oxidation states of transition metals such as Ag(III) and Cu(II) . Orthoperiodate(4−) is typically prepared via chemical or anodic oxidation of silver in alkaline solutions, forming complexes like $K5Ag(IO5OH)2·8H2O$ . Its stability is pH-dependent, requiring basic conditions (pH > 9) to prevent decomposition into iodate or ozone .
Properties
Molecular Formula |
HIO6-4 |
|---|---|
Molecular Weight |
223.91 g/mol |
IUPAC Name |
hydroxy-tetraoxido-oxo-λ7-iodane |
InChI |
InChI=1S/H5IO6/c2-1(3,4,5,6)7/h(H5,2,3,4,5,6,7)/p-4 |
InChI Key |
TWLXDPFBEPBAQB-UHFFFAOYSA-J |
SMILES |
OI(=O)([O-])([O-])([O-])[O-] |
Canonical SMILES |
OI(=O)([O-])([O-])([O-])[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Research Findings
Ag(III) Stabilization : Orthoperiodate(4−) forms stable complexes with Ag(III), as in $K3Ag(IO5OH)2·4H2O$, where two orthoperiodate ligands coordinate via deprotonated hydroxyl groups . These complexes exhibit a 3D framework stabilized by hydrogen bonds and ionic interactions .
Cellulose Modification : Dimeric orthoperiodate ions enable CNC production by selectively oxidizing cellulose in alkaline conditions, preserving crystalline regions .
Redox Behavior : Orthoperiodate(4−) acts as a milder oxidizer than metaperiodate(1−), making it suitable for controlled reactions in basic media .
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